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Compound of Interest |

Compound Name: Cyclododecylmethanol
CAS No.: 1892-12-2
Cat. No.: B167391
Get Quote
. J

Cyclododecylmethanol (CAS No. 1892-12-2) is a C13 aliphatic alcohol characterized by a
large cycloalkane ring. While its structural analogues are utilized in various industrial
applications, comprehensive toxicological and safety data for Cyclododecylmethanol itself
remains limited. This guide is designed for researchers, scientists, and drug development
professionals who may handle this compound. In the absence of a complete data profile, this
document adopts a precautionary approach, synthesizing available information, employing
read-across methodologies from structurally similar compounds, and grounding
recommendations in the fundamental principles of chemical safety and industrial hygiene. The
primary objective is to provide a robust framework for risk assessment and safe handling,
ensuring the protection of laboratory personnel and the environment.

Section 1: Physicochemical Properties and Their
Safety Implications

Understanding the physical and chemical properties of a substance is the foundation of a
robust safety assessment. These characteristics determine its behavior in the laboratory,
potential for exposure, and appropriate handling and storage measures.
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Core Physicochemical Data

The known properties of Cyclododecylmethanol are summarized below. It is important to note
that some data, such as the melting point, are derived from closely related structures like
Cyclododecanol due to the absence of specific experimental values for
Cyclododecylmethanol.

Table 1. Physicochemical Properties of Cyclododecylmethanol and Related Compounds

Property Value Remarks | Source
Molecular Formula Ci3H260 Computed by PubChem|[1]
Molecular Weight 198.34 g/mol Computed by PubChem[1]
) ) Inferred from related structures
Physical State Solid ]
like Cyclododecanol[2]
Appearance White Solid Based on Cyclododecanol[2]
) ) Value for the related
Melting Point 76 -79 °C
compound Cyclododecanol[2]
N ) Value for the related
Boiling Point ~272.7 °C
compound Cyclododecanol[2]
Value for the related
Flash Point ~138 °C
compound Cyclododecanol[2]
N Predicted based on high logP
Water Solubility Insoluble

and structure[2]

| logP (Octanol/Water) | 5.2 | Computed by XLogP3, indicating low water solubility and high
lipophilicity[1] |

Interpretation of Physicochemical Data for Safety

The properties listed in Table 1 have direct implications for laboratory safety:

e Solid Form: As a solid at room temperature, the primary route of inhalation exposure is
through the generation of dust.[2][3] Therefore, handling procedures must focus on
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minimizing dust formation.

o Low Volatility: The high boiling point and low vapor pressure suggest that at ambient
temperatures, significant exposure to vapors is unlikely. However, heating the substance will
increase vapor pressure and potential inhalation hazards.

« Insolubility in Water: The insolubility of Cyclododecylmethanol in water means that spills
will not be diluted by water and may persist in aquatic environments, aligning with its
classification as an environmental hazard.[2][4] This property necessitates specific cleanup
procedures that do not involve flushing spills into sewer systems.[2][4]

» High Flash Point: A flash point of approximately 138°C indicates that it is not a highly
flammable material at standard laboratory temperatures.[2] However, it is still a combustible
solid and should be kept away from open flames and high-heat sources.[3]

Section 2: Hazard Identification and GHS
Classification

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
a standardized framework for communicating hazards.[5]

According to information provided to the European Chemicals Agency (ECHA),
Cyclododecylmethanol has the following GHS classification:

¢ Hazard Statement H413: May cause long lasting harmful effects to aquatic life.[1]
o Hazard Class: Hazardous to the aquatic environment, long-term hazard (Category 4).[1]

However, safety data sheets for structurally analogous compounds, such as Cyclododecanol,
often include additional warnings, such as for eye irritation. A precautionary approach would
therefore also consider this potential hazard.

GHS Hazard Communication Workflow

The following diagram illustrates the flow from chemical classification to workplace safety, as
dictated by the GHS framework.
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Caption: GHS Hazard Communication Workflow.

Section 3: Toxicological Profile (A Read-Across
Approach)

Direct toxicological studies on Cyclododecylmethanol are not readily available in the public
domain.[6] In such data-poor scenarios, a "read-across" approach is a scientifically valid
method to estimate toxicity. This involves using data from a structurally similar and well-studied
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substance. For Cyclododecylmethanol, Cyclododecanol (CAS 1724-39-6) serves as a
suitable analogue.

Rationale for Read-Across

The justification for using Cyclododecanol as a surrogate rests on:

 Structural Similarity: Both molecules feature a large C12 ring, which is the dominant
structural feature. The only difference is an additional methylene (-CH2-) group in
Cyclododecylmethanol.

» Similar Physicochemical Properties: Both are solids with low water solubility and high
octanol-water partition coefficients, suggesting similar absorption, distribution, metabolism,
and excretion (ADME) profiles.[2][7]

Potential Health Effects Based on Analogue Data

Based on data for Cyclododecanol and general principles of toxicology for similar long-chain
alcohols, the following potential health effects should be considered:

o Eye Irritation: May cause serious eye irritation.[8] Direct contact with the solid or dust can
lead to mechanical irritation, redness, and pain.[8]

o Skin Contact: Prolonged or repeated contact may cause mild skin irritation, redness, and
pain.[8] Due to its high lipophilicity (logP > 5), it has the potential to defat the skin.

¢ Ingestion: May be harmful if swallowed.[3][4] While acute oral toxicity is expected to be low,
ingestion of significant quantities could lead to gastrointestinal distress.

 Inhalation: Inhalation is not an expected primary route of exposure at room temperature due
to low volatility.[2] However, inhalation of fine dust particles may cause respiratory tract
irritation.[3]

» Chronic Effects: No data is available to indicate that Cyclododecylmethanol or its
analogues are mutagenic, carcinogenic, or pose a reproductive hazard. The toxicological
properties have not been fully investigated.[2]
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Section 4: Occupational Exposure Management

No specific Occupational Exposure Limits (OELSs), such as a Permissible Exposure Limit (PEL)
from OSHA or a Threshold Limit Value (TLV) from ACGIH, have been established for
Cyclododecylmethanol.[9][10] In the absence of an OEL, a risk-based approach using the
"Hierarchy of Controls" is mandated to ensure worker safety.

The Hierarchy of Controls

This framework prioritizes control measures from most to least effective.

|
:Most Effective

y

Substitution
(Replace with a less hazardous substance)

I
1
:Least Effective

Personal Protective Equipment (PPE)

(Protect the worker with personal equipment)

Click to download full resolution via product page

Caption: The Hierarchy of Controls Framework.
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Experimental Protocol: Implementing Controls for
Cyclododecylmethanol

This protocol outlines the steps to safely manage Cyclododecylmethanol exposure in a
research setting.

¢ Hazard Assessment (Elimination/Substitution): 1.1. Confirm if the use of
Cyclododecylmethanol is essential for the experiment. 1.2. Investigate if a less hazardous
or better-characterized alternative can be used. Document this assessment.

» Establish Engineering Controls (Primary Barrier): 2.1. Weighing and Handling Solids: All
weighing and transfers of solid Cyclododecylmethanol must be conducted within a
chemical fume hood or a powder containment hood to capture any generated dust at the
source. 2.2. Handling Solutions: If heated, all work must be performed in a certified chemical
fume hood to control potential vapors. 2.3. Ventilation: Ensure the laboratory has adequate
general ventilation (e.g., 6-12 air changes per hour).

» Implement Administrative Controls (Procedural Barrier): 3.1. Designate Work Areas: Clearly
mark areas where Cyclododecylmethanol is handled and stored. 3.2. Standard Operating
Procedures (SOPs): Develop and document a specific SOP for the handling of this
compound, including the steps outlined in this guide. All personnel must be trained on this
SOP. 3.3. Hygiene Practices: Prohibit eating, drinking, and smoking in the laboratory.[3]
Personnel must wash hands thoroughly after handling the chemical, before leaving the lab,
and before breaks.

» Prescribe Personal Protective Equipment (PPE) (Final Barrier): 4.1. Refer to Section 6 for a
detailed PPE selection protocol. The minimum required PPE includes a lab coat, safety
glasses with side shields, and nitrile gloves.

Section 5: Safe Handling and Storage Protocols

Adherence to strict handling and storage procedures is critical to prevent exposure and
maintain chemical integrity.

Step-by-Step Handling Protocol
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» Preparation: Before handling, ensure all engineering controls are operational and required
PPE is donned correctly. Clear the workspace of any unnecessary items.

» Weighing: Use a dedicated scoop or spatula. Weigh the material on weighing paper or in a
tared container inside a fume hood or containment balance enclosure to prevent dust
dispersal.

o Transfer: Gently transfer the solid to the reaction vessel. Avoid pouring from a height, which
can create dust clouds.

o Cleaning: After handling, decontaminate the work surface with an appropriate solvent (e.g.,
isopropanol or ethanol) and wipe clean. Dispose of cleaning materials as hazardous waste.

o De-gowning: Remove PPE in the correct order (gloves first), avoiding contact with the
contaminated exterior. Wash hands immediately.

Storage Requirements

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[2][3][8]

o Store away from incompatible materials such as strong oxidizing agents, acid anhydrides,
and acid chlorides.[2][3]

e Ensure containers are clearly labeled with the chemical name and GHS hazard information.

Section 6: Personal Protective Equipment (PPE)
Selection

The selection of PPE must be based on a thorough risk assessment of the specific tasks being
performed.

PPE Selection Workflow
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Caption: PPE Selection Workflow for Cyclododecylmethanol.

PPE Protocol and Justification

e Eye and Face Protection:

o Protocol: Wear ANSI Z87.1-compliant safety glasses with side shields at all times. If there
is a risk of splashing or significant dust generation, upgrade to chemical splash goggles.

o Justification: Protects against eye irritation from accidental contact with dust or splashes of
solutions containing the compound.[8]

¢ Skin Protection:

o Protocol: Wear a long-sleeved lab coat. Use nitrile gloves for incidental contact. For
prolonged contact or immersion, consult glove manufacturer data, but heavier-duty nitrile
or butyl rubber gloves are recommended. Change gloves immediately if contaminated.
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o Justification: Prevents skin irritation and potential absorption.[8] A lab coat protects
personal clothing.

» Respiratory Protection:

o Protocol: Respiratory protection is generally not required if work is conducted within a
certified chemical fume hood or powder containment enclosure.[2] If these controls are not
available or fail, and dust is present, a NIOSH-approved N95 filtering facepiece respirator
should be used.

o Justification: Provides a barrier against the inhalation of irritating dust particles.

Section 7: Emergency Procedures

Rapid and correct response during an emergency is crucial.

First-Aid Measures

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. If eye irritation persists, get medical advice/attention.[8]

o Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower. If
skin irritation occurs, get medical advice/attention.[8]

 Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a physician or poison
control center immediately.[8]

 Inhalation: Move person into fresh air. If not breathing, give artificial respiration. If symptoms
develop or persist, call a physician.[8]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, carbon dioxide (COz), dry chemical powder,

or appropriate foam.[2][3]

o Specific Hazards: Dust can form an explosive mixture with air.[2][3] Thermal decomposition
can produce carbon monoxide (CO) and carbon dioxide (CO2).[2]
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e Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[2][4]

Accidental Release Measures (Spill Cleanup)

o Evacuate: Evacuate non-essential personnel from the area.

» Ventilate: Ensure the area is well-ventilated.

« Control Ignition: Remove all sources of ignition.

o Containment: Wear appropriate PPE. Avoid generating dust.[2][3]

o Cleanup: Gently sweep or vacuum up the spilled solid. Place into a suitable, labeled
container for disposal. Do not use compressed air for cleaning.

o Decontamination: Clean the spill area with a suitable solvent and then soap and water.

e Environmental Precautions: Do not let the chemical enter the environment. Prevent entry into
waterways, sewers, or basements.[2][4]

Section 8: Environmental Protection and Disposal

The primary identified hazard of Cyclododecylmethanol is its potential for long-lasting harmful
effects on aquatic life.[1]

Environmental Fate

With low water solubility and a high logP, Cyclododecylmethanol is not likely to be mobile in
soil and will tend to partition to organic matter.[2] Its persistence in the environment is a key
concern, necessitating responsible disposal.

Disposal Protocol

o Waste Classification: All waste materials contaminated with Cyclododecylmethanol,
including the chemical itself, contaminated PPE, and cleanup materials, must be treated as
hazardous waste.
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o Collection: Collect waste in sealed, properly labeled containers. Do not mix with other waste
streams unless compatible.

» Disposal: Dispose of contents/container in accordance with all local, regional, and national
regulations.[8] This must be done through a licensed hazardous waste disposal company.
Under no circumstances should this chemical be disposed of down the drain.[2][4]

Conclusion

While a complete health and safety profile for Cyclododecylmethanol is yet to be established,
a conservative and systematic approach based on its known physicochemical properties, GHS
classification, and data from structural analogues allows for its safe use in a research
environment. The core principles of risk mitigation—minimizing dust generation through
engineering controls, adhering to strict handling protocols, and utilizing appropriate personal
protective equipment—are paramount. Researchers and laboratory managers must remain
vigilant, treat this compound with the caution afforded to any substance with an incomplete
toxicological dataset, and prioritize the protection of both personnel and the environment.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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